Cas no 910649-30-8 (4-(5-Hydroxypyridin-2-yl)benzonitrile)

• Product Name: 4-(5-Hydroxypyridin-2-yl)benzonitrile
• CAS No: 910649-30-8
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD16658776
• CID: 2813319
• Update Time: 2025-06-11

4-(5-Hydroxypyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxypyridin-2-yl)benzonitrile
• 2-(4-CYANOPHENYL)-5-HYDROXYPYRIDINE
• 4-(5-Hydroxy-pyridin-2-yl)-benzonitrile
• 4-(5-Hydroxypyridin-2-yl)benzonitrile

• MDL： MFCD16658776
• Inchi： 1S/C12H8N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11(15)8-14-12/h1-6,8,15H
• InChI Key： HMVHLVQMJNSVGB-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(5-Hydroxypyridin-2-yl)benzonitrile

4-(5-Hydroxypyridin-2-yl)benzonitrile: A Comprehensive Overview

4-(5-Hydroxypyridin-2-yl)benzonitrile (CAS No. 910649-30-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure combining a hydroxypyridine moiety and a benzonitrile group, has garnered attention due to its potential applications in drug design, catalysis, and as a building block for advanced materials. Recent studies have further elucidated its properties, making it a focal point in contemporary research.

The molecular structure of 4-(5-Hydroxypyridin-2-yl)benzonitrile is notable for its conjugated system, which imparts electronic properties that are highly desirable in various chemical reactions. The hydroxypyridine group contributes to hydrogen bonding capabilities and aromaticity, while the benzonitrile group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain contexts. This combination makes it a versatile molecule with applications ranging from organic synthesis to biochemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-(5-Hydroxypyridin-2-yl)benzonitrile. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its synthesis. These methods not only improve yield but also ensure the scalability of production, which is crucial for industrial applications.

In the realm of pharmacology, 4-(5-Hydroxypyridin-2-yl)benzonitrile has shown promise as a lead compound for drug development. Its ability to interact with biological targets through multiple modes of action has been highlighted in recent studies. For instance, investigations into its potential as an inhibitor of certain enzymes have revealed encouraging results, suggesting its role in the design of novel therapeutic agents.

The material science community has also taken notice of this compound due to its unique electronic properties. Studies have demonstrated that 4-(5-Hydroxypyridin-2-yl)benzonitrile can serve as a precursor for the synthesis of advanced materials, such as conductive polymers and coordination networks. Its ability to form stable coordination bonds with metal ions makes it a valuable component in the development of functional materials.

Recent research has further expanded our understanding of the photophysical properties of 4-(5-Hydroxypyridin-2-yl)benzonitrile. Experiments under UV-vis spectroscopy have revealed its potential as a fluorescent probe for sensing applications. This property is particularly advantageous in environmental monitoring and biomedical diagnostics.

In conclusion, 4-(5-Hydroxypyridin-2-yl)benzonitrile (CAS No. 910649-30-8) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in organic synthesis and materials science, while its pharmacological potential continues to be explored with promising outcomes.